![molecular formula C21H19N3O2S B2711820 1,3,6-trimethyl-5-((naphthalen-1-ylmethyl)thio)pyrido[2,3-d]pyrimidine-2,4(1H,3H)-dione CAS No. 899940-29-5](/img/structure/B2711820.png)
1,3,6-trimethyl-5-((naphthalen-1-ylmethyl)thio)pyrido[2,3-d]pyrimidine-2,4(1H,3H)-dione
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Description
1,3,6-trimethyl-5-((naphthalen-1-ylmethyl)thio)pyrido[2,3-d]pyrimidine-2,4(1H,3H)-dione is a useful research compound. Its molecular formula is C21H19N3O2S and its molecular weight is 377.46. The purity is usually 95%.
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Scientific Research Applications
Chemosensors for Metal Ions
Naphthoquinone-based compounds have been explored for their molecular recognition abilities towards transition metal ions. Studies have shown that certain derivatives exhibit remarkable selectivity towards Cu2+ ions in specific solvents, changing color upon complexation. These findings suggest potential applications in environmental monitoring and analytical chemistry for detecting metal ions through visual cues or spectroscopic analysis (Gosavi-Mirkute et al., 2017).
Antimicrobial Activity
Pyrimidine-based ligands and their metal complexes have been synthesized and characterized, showing a range of antimicrobial activities. The Mn(II) complex, in particular, displayed significant inhibitory effects against various microbes. These compounds' interactions with metal ions and subsequent antimicrobial properties highlight their potential in developing new antimicrobial agents (Chioma et al., 2018).
Electron Transport Layer in Solar Cells
Conjugated polyelectrolytes containing naphthalene and pyrrolo[3,4-c]pyrrole frameworks have been developed for use as electron transport layers in polymer solar cells. Their unique electronic structures facilitate efficient electron extraction and reduce exciton recombination, demonstrating the compound's utility in improving solar cell performance (Hu et al., 2015).
Fluorescence Emission Selectivity
Research on 1,4-naphthoquinone derivatives has indicated their potential as selective fluorescence probes. Certain derivatives exhibit unique fluorescence responses to metal ions such as Mn2+ and Cd2+, suggesting applications in biochemical sensing and imaging (Jali et al., 2013).
Anticonvulsant Agents
Compounds with naphthalen-2-yl acetate and pyrrolo[3,4-d]isoxazole frameworks have been synthesized and evaluated for their anticonvulsant activity. Preliminary studies indicate that certain derivatives could serve as lead molecules for developing new anti-stress and anticonvulsant medications (Badru et al., 2012).
properties
IUPAC Name |
1,3,6-trimethyl-5-(naphthalen-1-ylmethylsulfanyl)pyrido[2,3-d]pyrimidine-2,4-dione |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H19N3O2S/c1-13-11-22-19-17(20(25)24(3)21(26)23(19)2)18(13)27-12-15-9-6-8-14-7-4-5-10-16(14)15/h4-11H,12H2,1-3H3 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KCVZJMBRUGUPOZ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CN=C2C(=C1SCC3=CC=CC4=CC=CC=C43)C(=O)N(C(=O)N2C)C |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H19N3O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
377.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.